1-(2,3-Dimethylphenyl)-5-[(4-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 1-(2,3-dimethylphenyl)-5-[(4-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C21H20N4O/c1-14-7-9-17(10-8-14)12-24-13-22-20-18(21(24)26)11-23-25(20)19-6-4-5-15(2)16(19)3/h4-11,13H,12H2,1-3H3
• InChI Key: ZYVMVGDPNFLAOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=NC3=C(C2=O)C=NN3C4=CC=CC(=C4C)C
• Molecular Formula: C21H20N4O
• Molecular Weight: 344.4 g/mol

Description

1-(2,3-Dimethylphenyl)-5-[(4-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a pyrazolo[3,4-d]pyrimidin-4-one derivative, which has shown promising results in various studies related to the treatment of cancer, inflammation, and other diseases.

Scientific Research Applications

Antimicrobial and Anticancer Properties

• Pyrazolo[3,4-d]pyrimidin-4-one derivatives have been explored for their potential as antimicrobial and anticancer agents. A study synthesized various compounds related to this chemical structure and found that some exhibited higher anticancer activity than the reference drug doxorubicin, along with good to excellent antimicrobial properties (Hafez, El-Gazzar, & Al-Hussain, 2016).

Insecticidal and Antibacterial Potential

• Research into pyrimidine linked pyrazole derivatives, synthesized through microwave irradiation, revealed their insecticidal and antimicrobial potential. These studies aim to develop compounds with specific biological activities by modifying the chemical structure of pyrazolo[3,4-d]pyrimidin-4-one (Deohate & Palaspagar, 2020).

Anti-5-Lipoxygenase and Cytotoxic Activities

• Novel series of pyrazolopyrimidines derivatives were synthesized to evaluate their anticancer and anti-5-lipoxygenase agents, demonstrating significant cytotoxic effects against certain cancer cell lines and 5-lipoxygenase inhibition, pointing to their therapeutic potential in cancer treatment and inflammatory diseases (Rahmouni et al., 2016).

Adenosine Receptor Affinity

• Pyrazolo[3,4-d]pyrimidines analogues of 1-methylisoguanosine were synthesized and evaluated for their affinity to A1 adenosine receptors. This research contributes to the understanding of how structural modifications influence receptor affinity and could guide the development of new therapeutic agents (Harden, Quinn, & Scammells, 1991).

Nonsteroidal Anti-inflammatory Drugs (NSAIDs) Without Ulcerogenic Activity

• A study on pyrazolo[1,5-a]pyrimidin-7-ones discovered a new class of NSAIDs that showed significant anti-inflammatory properties without the ulcerogenic activity typical of many NSAIDs. This highlights the potential for developing safer anti-inflammatory medications (Auzzi et al., 1983).